Cas no 101012-86-6 (Benzoic acid,4-(1,1-dimethylethyl)-, zinc salt, basic)

Benzoic acid,4-(1,1-dimethylethyl)-, zinc salt, basic structure
101012-86-6 structure
Product Name:Benzoic acid,4-(1,1-dimethylethyl)-, zinc salt, basic
CAS No:101012-86-6
MF:C22H26O4Zn
MW:419.848443508148
CID:191631
PubChem ID:78676
Update Time:2025-04-19

Benzoic acid,4-(1,1-dimethylethyl)-, zinc salt, basic Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(1,1-dimethylethyl)-, zinc salt, basic
    • 309-786-2
    • benzoate, 4-(1,1-dimethylethyl)-, zinc salt (1:1)
    • Benzoic acid, 4-(1,1-dimethylethyl)-, zinc salt
    • Benzoic acid, p-tert-butyl-, zinc salt
    • EINECS 309-786-2
    • EINECS 225-628-4
    • DTXSID9063661
    • 4980-54-5
    • Zinc p-tert-butylbenzoate
    • Zinc p-t-butylbenzoate
    • SCHEMBL205290
    • Benzoic acid, 4-(1,1-dimethylethyl)-, zinc salt (2:1)
    • Benzoic acid, 4-(1,1-dimethylethyl)-, zinc salt, basic
    • NS00081956
    • 101012-86-6
    • zinc 4-tert-butylbenzoate
    • SU96M37K5M
    • zinc;4-tert-butylbenzoate
    • Inchi: 1S/2C11H14O2.Zn/c2*1-11(2,3)9-6-4-8(5-7-9)10(12)13;/h2*4-7H,1-3H3,(H,12,13);/q;;+2/p-2
    • InChI Key: LYSLZRDZOBAUFL-UHFFFAOYSA-L
    • SMILES: [Zn+2].[O-]C(C1C=CC(=CC=1)C(C)(C)C)=O.[O-]C(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 241.02069
  • Monoisotopic Mass: 418.112251g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • PSA: 40.13
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